Cas no 2228447-07-0 (2-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclopropylethan-1-amine)

• Product Name: 2-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclopropylethan-1-amine
• CAS No: 2228447-07-0
• MF: C₁₃H₂₃N₃
• MW: 221.341822862625
• CID: 5992626
• PubChem ID: 165664641
• Update Time: 2025-05-19

2-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclopropylethan-1-amine
• 2228447-07-0
• EN300-1771669
• 2-[1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C13H23N3/c1-12(2,3)10-9-11(16(4)15-10)13(5-6-13)7-8-14/h9H,5-8,14H2,1-4H3
• InChI Key： XWNQQTDKLZYRIU-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C(C)(C)C)=N1)C1(CCN)CC1

Computed Properties

• Exact Mass: 221.189197746g/mol
• Monoisotopic Mass: 221.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclopropylethan-1-amine

Introduction to 2-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclopropylethan-1-amine (CAS No. 2228447-07-0)

2-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclopropylethan-1-amine, identified by the CAS number 2228447-07-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives characterized by its unique structural framework, which includes a cyclopropyl ring fused with an amine functionalities and a pyrazole moiety. The presence of 3-tert-butyl-1-methyl-1H-pyrazol as a substituent enhances its molecular stability and potential bioactivity, making it a promising candidate for further investigation in drug discovery.

The structural composition of 2-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclopropylethan-1-amine incorporates several key pharmacophoric elements that are critical for its biological activity. The cyclopropyl group is known to contribute to the lipophilicity and metabolic stability of molecules, while the pyrazole ring is a well-documented scaffold in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The amine functional group at the 1-position further extends its potential applications in the synthesis of bioactive molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Among these efforts, compounds derived from pyrazole and cyclopropyl moieties have shown considerable promise. The synthesis of 2-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)cyclopropylethan-1-amine exemplifies the innovative approaches being employed to explore new chemical spaces for drug development. Its unique structural features make it an attractive intermediate for designing molecules that can modulate various biological pathways.

One of the most compelling aspects of this compound is its potential as a precursor for the development of novel pharmaceuticals. The 3-tert-butyl substituent on the pyrazole ring not only enhances the compound's stability but also influences its electronic properties, which can be leveraged to fine-tune its interactions with biological targets. Additionally, the cyclopropylethanamine moiety introduces a secondary amine functionality that can be further modified through various chemical transformations, allowing for the creation of a diverse library of derivatives.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug design. Pyrazole derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. These activities range from anti-inflammatory and anti-microbial effects to more specialized applications such as antiviral and anticancer therapies. The compound 2-1-(3-*tert*-butyl-*1*-methyl-*1*H-*pyrazol*-5-*yl*)cyclopropylethan-*1*-amine (CAS No. *2228447*/*07*/*0*) aligns well with this trend, offering a novel scaffold for exploring new therapeutic modalities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules with greater accuracy. These tools have been instrumental in identifying promising candidates like 2*-*1*-(3-*tert*-butyl-*1*-methyl-*1*H-*pyrazol*-5-*yl*)cyclopropylethan-*1*-amine (CAS No.*2228447*/*07*/*0*) for further experimental validation. By leveraging these computational methods, scientists can optimize the structure of this compound to enhance its pharmacological properties, thereby accelerating the drug discovery process.

The synthesis of 2*-*1*-(3-*tert*-butyl-*1*-methyl-*1*H-*pyrazol*-5-*yl*)cyclopropylethan-*1*-amine (CAS No.*2228447*/*07*/*0*) involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the cyclopropyl group followed by functionalization at the amine position requires precise control over reaction conditions to ensure high yields and purity. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical studies and eventual clinical trials.

In conclusion, 2*-*1*-(3-*tert*-butyl-*1*-methyl-*1*H-*pyrazol*-5-*yl*)cyclopropylethan-*1*-amine (CAS No.*2228447*/*07*/*0*) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential bioactivities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.